Cas no 1011708-74-9 (sodium 4-methylbenzene-1-sulfinate hydrate)

• Product Name: sodium 4-methylbenzene-1-sulfinate hydrate
• CAS No: 1011708-74-9
• MF: C₇H₉NaO₃S
• MW: 196.199331998825
• MDL: MFCD00149640
• CID: 4726403
• PubChem ID: 23682957
• Update Time: 2025-07-17

sodium 4-methylbenzene-1-sulfinate hydrate Chemical and Physical Properties

Names and Identifiers

• Sodium p-toluenesulfinate hydrate
• Benzenesulfinic acid, 4-methyl-, sodium salt, hydrate
• C7H7O2S.Na.H2O
• WUHWAOGAJFMIFU-UHFFFAOYSA-M
• 7866AF
• sodium 4-toluenesulphinate monohydrate
• p-Toluenesulfinic acid sodium salt hydrate
• Sodium 4-methylbenzene-1-sulfinate hydrate
• sodium 4-methylbenzene-1-sulfinate hydrate

• MDL： MFCD00149640
• Inchi： 1S/C7H8O2S.Na.H2O/c1-6-2-4-7(5-3-6)10(8)9;;/h2-5H,1H3,(H,8,9);;1H2/q;+1;/p-1
• InChI Key： WUHWAOGAJFMIFU-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)[O-].[Na+].O

Computed Properties

• Exact Mass: 196.017
• Monoisotopic Mass: 196.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3

Experimental Properties

• Melting Point: >300 °C(lit.)
• Boiling Point: 340 °C at 760 mmHg
• Flash Point: 159.4 °C
• PSA: 68.57000
• LogP: 2.03440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on sodium 4-methylbenzene-1-sulfinate hydrate

Research Briefing on Sodium 4-Methylbenzene-1-sulfinate Hydrate (CAS: 1011708-74-9) in Chemical Biology and Pharmaceutical Applications

Sodium 4-methylbenzene-1-sulfinate hydrate (CAS: 1011708-74-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often referred to as sodium p-toluenesulfinate hydrate, has been widely utilized as a key intermediate in organic synthesis, particularly in the preparation of sulfonyl derivatives and as a reagent in various coupling reactions. Recent studies have highlighted its potential in drug discovery, material science, and catalysis, making it a focal point for ongoing research.

In the context of pharmaceutical applications, sodium 4-methylbenzene-1-sulfinate hydrate has been investigated for its role in the synthesis of sulfonamide-based drugs, which are known for their antimicrobial, anti-inflammatory, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a sulfonylating agent in the development of novel sulfonamide inhibitors targeting carbonic anhydrase isoforms, which are implicated in various diseases, including glaucoma and cancer. The study reported a high yield and selectivity, underscoring the compound's utility in medicinal chemistry.

Beyond its pharmaceutical relevance, sodium 4-methylbenzene-1-sulfinate hydrate has also found applications in material science. Research published in Advanced Materials in 2024 explored its use as a precursor for the synthesis of sulfonated polymers, which exhibit enhanced proton conductivity and are promising candidates for fuel cell membranes. The study highlighted the compound's ability to improve the thermal stability and mechanical properties of the resulting polymers, paving the way for more efficient energy storage solutions.

In the realm of catalysis, recent advancements have leveraged sodium 4-methylbenzene-1-sulfinate hydrate as a sulfur source in transition-metal-catalyzed reactions. A 2023 paper in ACS Catalysis detailed its role in the palladium-catalyzed sulfination of aryl halides, a reaction critical for the construction of C-S bonds in complex molecules. The researchers noted that the compound's high solubility in water and stability under reaction conditions made it an ideal candidate for green chemistry applications.

Despite its widespread use, challenges remain in optimizing the synthesis and handling of sodium 4-methylbenzene-1-sulfinate hydrate. A 2024 review in Chemical Reviews emphasized the need for improved purification techniques to minimize impurities that can affect reaction outcomes. Additionally, the review called for further studies on the compound's toxicity and environmental impact, particularly in large-scale industrial applications.

In conclusion, sodium 4-methylbenzene-1-sulfinate hydrate (CAS: 1011708-74-9) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, material science, and catalysis, with ongoing studies aimed at addressing existing limitations and expanding its utility. Future research directions may include the development of more sustainable synthesis methods and the exploration of its potential in emerging fields such as nanotechnology and bioconjugation.